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The following table summarizes the key crystalline forms described in the patent literature. Please note that

this information is for technical reference and does not constitute a full atomic coordinate set.

Form
Identifier

Key Characteristics (from
Patents)

Preparation Highlights

Crystalline
Form A [1]

Characteristic PXRD peaks at

approximately: 6.2, 12.5, 13.2,
15.2, 18.6, 21.4, 23.2, 24.8, 25.5,

and 26.6 ± 0.2° 2θ [1].

Crystallized from a mixture of Lenvatinib free
base and methanesulfonic acid in a solvent
system like acetonitrile. The solution is typically

stirred, heated, cooled, and the solid is isolated
[1].

Crystalline
Form B [2]

Characteristic PXRD peaks at
approximately: 6.4, 9.5, 12.8,

16.1, 19.2, 20.1, 21.0, 22.5, 23.1,
and 25.9 ± 0.2° 2θ [2].

Prepared by a solvent-mediated
transformation. Form A is suspended in a solvent

like methanol and stirred at a controlled
temperature (e.g., 20-30°C) for a period (e.g., 3-7

days) to convert to Form B [2].

Experimental Protocols for Form Preparation

Here are the detailed methodologies for preparing the crystalline forms, as cited in the patents.
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Synthesis of Crystalline Form A [1]

Charging: Add Lenvatinib free base and a solvent (e.g., acetonitrile) into a reaction vessel.
Acid Addition: Add methanesulfonic acid to the mixture.

Heating & Dissolution: Heat the mixture to a temperature between 50°C and the reflux temperature
of the solvent with stirring until a clear solution is obtained.

Carbon Treatment (Optional): Add a carbon adsorbent to the hot solution and stir, followed by
filtration to remove the adsorbent.

Crystallization: Cool the filtrate, optionally with seeding using Form A crystals, and stir for a period
(e.g., 1-2 hours).

Isolation & Drying: Filter the resulting solid, wash with a solvent (e.g., acetonitrile), and dry under
vacuum, potentially with nitrogen purging, to obtain the final product.

Synthesis of Crystalline Form B [2]

Suspension: Suspend Crystalline Form A of Lenvatinib Mesylate in a solvent (e.g., methanol).

Aging: Stir the suspension at a controlled temperature (e.g., 20-30°C) for an extended period (e.g., 3
to 7 days) to allow for a solvent-mediated transformation from Form A to Form B.

Isolation & Drying: Filter the solid, wash with the same solvent, and dry it to obtain Crystalline Form
B.

Standard Characterization Techniques

The crystalline forms are typically identified and characterized using a suite of analytical techniques, which

you would need to employ to verify your own products [1] [2].

Powder X-Ray Diffraction (PXRD): The primary method for identifying a crystalline phase and
distinguishing between polymorphs by providing a unique "fingerprint" diffraction pattern [1] [2].

Differential Scanning Calorimetry (DSC): Used to study thermal events like melting point and
decomposition, providing information on purity and polymorphic stability [1] [2].

Thermogravimetric Analysis (TGA): Measures weight changes as a function of temperature, used
to determine solvent/water content and thermal stability [1] [2].

Other Techniques: Fourier Transform Infrared (FT-IR) spectroscopy and Proton Nuclear Magnetic

Resonance (1H NMR) are also used for further structural confirmation [1] [2].

Mechanism of Action & Signaling Pathways
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While not directly related to the crystal structure, the biological activity of Lenvatinib Mesylate is rooted in

its function as a multi-targeted tyrosine kinase inhibitor. The following diagram illustrates the key signaling

pathways it inhibits.
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Lenvatinib's multi-targeted inhibition disrupts key cancer pathways.

This mechanism underpins its clinical efficacy in treating radioactive iodine-refractory differentiated thyroid

cancer, unresectable hepatocellular carcinoma, advanced renal cell carcinoma, and advanced endometrial

carcinoma [3] [4].

Conclusion for Researchers

The patent literature provides clear evidence for at least two distinct crystalline forms of Lenvatinib

Mesylate (Forms A and B), characterized by their unique PXRD patterns and preparation methods.

For formulation scientists, this data is crucial for ensuring consistent quality, stability, and

bioavailability of the drug product, as different solid forms can have different physical and chemical
properties.

For future research, while the search results confirm the existence of these forms, they do not
contain the full atomic-level crystallographic data (e.g., CIF files). Obtaining such detailed structural
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information would likely require access to proprietary databases or successful crystallization and X-

ray diffraction studies in a dedicated laboratory setting.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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